
A Comparative Study: Cerium vs. Lanthanum as
Catalyst Promoters

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Cerium(3+)

CAS No.: 18923-26-7

Cat. No.: B1212503

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate promoter is critical in designing heterogeneous catalysts with

enhanced activity, selectivity, and stability. Among the rare-earth elements, cerium (Ce) and

lanthanum (La) are widely employed as promoters, particularly for nickel-based catalysts used

in various industrial processes such as methane reforming and CO2 methanation. This guide

provides an objective comparison of the performance of cerium and lanthanum as catalyst

promoters, supported by experimental data, detailed methodologies, and mechanistic insights.

Unveiling the Promotional Effects: A Head-to-Head
Comparison
Cerium and lanthanum enhance catalyst performance through distinct mechanisms. Cerium,

with its readily accessible Ce³⁺/Ce⁴⁺ redox couple, primarily acts as an electronic promoter. It

enhances the oxygen storage capacity (OSC) of the catalyst, which is crucial for reactions

involving oxidation and for mitigating carbon deposition by facilitating the gasification of coke

precursors.[1][2] This redox property also improves the dispersion and reducibility of the active

metal particles.[3][4]
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Lanthanum, on the other hand, primarily functions as a structural promoter. Its larger ionic

radius and basic nature help to improve the thermal stability of the catalyst support (e.g., γ-

Al₂O₃), preventing sintering of both the support and the active metal particles at high

temperatures.[5][6] The basicity of lanthanum oxide (La₂O₃) also aids in the adsorption of

acidic reactants like CO₂ and can help in reducing carbon formation.[1]

Quantitative Performance Data
The following tables summarize the catalytic performance of cerium- and lanthanum-promoted

nickel catalysts in two key industrial reactions: CO₂ methanation and dry reforming of methane

(DRM).

Table 1: Performance in CO₂ Methanation

Catalyst Support
CO₂
Conversion
(%)

CH₄ Selectivity
(%)

Reaction
Conditions

Ni/CeO₂ - ~65 ~98

1 bar, 86,100 mL

h⁻¹ gcat⁻¹,

CO₂:H₂:N₂ =

9:36:10, 350 °C

Ni/La₂O₃ - ~65 ~98

1 bar, 86,100 mL

h⁻¹ gcat⁻¹,

CO₂:H₂:N₂ =

9:36:10, 350 °C

20%Ni-10%La/γ-

Al₂O₃
γ-Al₂O₃ 80.3 >95 Not specified

Data sourced from multiple studies.[7][8]

Table 2: Performance in Dry Reforming of Methane (DRM)
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Catalyst Support
CH₄
Conversion
(%)

CO₂
Conversion
(%)

Carbon
Deposition

Reaction
Conditions

10%Ni/3%Ce

O₂-3%La₂O₃
γ-Al₂O₃ Stable activity Not specified

Reduced by

76.2% vs.

unpromoted

1073 K,

atmospheric

pressure

Ni/LaAlO₃ LaAlO₃ More stable More stable

Promoted

carbon

nanotube

formation

700 °C,

GHSV = 18 L

g⁻¹ h⁻¹

Data sourced from multiple studies.[1][9]

Experimental Protocols
The following sections detail the methodologies for the synthesis, characterization, and

performance evaluation of cerium- and lanthanum-promoted catalysts.

Catalyst Synthesis: Co-impregnation Method
A common method for preparing promoted Ni/γ-Al₂O₃ catalysts is co-impregnation.

Support Preparation: Commercial γ-Al₂O₃ is crushed and sieved to the desired particle size

(e.g., 40-60 mesh).

Impregnation Solution: An aqueous solution containing calculated amounts of nickel nitrate

hexahydrate (Ni(NO₃)₂·6H₂O), cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O) or

lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O) is prepared. The volume of the solution

is typically equal to the pore volume of the γ-Al₂O₃ support.

Impregnation: The support is added to the impregnation solution and stirred for a specified

time (e.g., 24 hours) at room temperature to ensure uniform distribution of the precursors.

Drying: The impregnated support is dried in an oven at a specific temperature (e.g., 120 °C)

for a set duration (e.g., 12 hours) to remove water.
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Calcination: The dried solid is then calcined in a furnace in a static air atmosphere. The

temperature is ramped up at a specific rate (e.g., 5 °C/min) to a final temperature (e.g., 500-

700 °C) and held for a certain period (e.g., 4-6 hours). This step decomposes the nitrate

precursors to their respective oxides.

Catalyst Characterization Techniques
To understand the physicochemical properties of the synthesized catalysts, a suite of

characterization techniques is employed.

X-ray Diffraction (XRD): This technique is used to identify the crystalline phases present in

the catalyst and to estimate the crystallite size of the active metal and promoter oxides.

H₂-Temperature Programmed Reduction (H₂-TPR): This method provides information on the

reducibility of the metal oxides and the strength of the metal-support interaction. A typical

procedure involves heating the catalyst sample in a flowing mixture of H₂ and an inert gas

(e.g., 5% H₂/Ar) while monitoring the H₂ consumption with a thermal conductivity detector

(TCD).

CO₂-Temperature Programmed Desorption (CO₂-TPD): This technique is used to evaluate

the basicity of the catalyst surface. The catalyst is first saturated with CO₂ at a certain

temperature, and then the temperature is ramped up in a flow of inert gas. The desorbed

CO₂ is detected by a TCD, providing information on the number and strength of basic sites.

Brunauer-Emmett-Teller (BET) Surface Area Analysis: Nitrogen physisorption at 77 K is used

to determine the specific surface area, pore volume, and pore size distribution of the

catalysts.

Catalytic Activity Testing: Fixed-Bed Reactor
The performance of the catalysts is typically evaluated in a continuous-flow fixed-bed reactor

system.

Reactor Setup: A specific amount of the catalyst (e.g., 100-200 mg) is packed into a quartz

tube reactor and placed inside a tube furnace.
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Catalyst Reduction: Prior to the reaction, the catalyst is typically reduced in-situ by flowing a

mixture of H₂ and an inert gas (e.g., 10% H₂/N₂) at an elevated temperature (e.g., 700 °C) for

a few hours.

Reaction: The reactant gas mixture (e.g., for DRM, a mixture of CH₄, CO₂, and an internal

standard like N₂) is introduced into the reactor at a specific flow rate, controlled by mass flow

controllers. The reaction is carried out at a desired temperature and pressure.

Product Analysis: The composition of the effluent gas from the reactor is analyzed online

using a gas chromatograph (GC) equipped with appropriate columns and detectors (e.g.,

TCD and FID).

Data Calculation: The conversion of reactants and the selectivity and yield of products are

calculated based on the inlet and outlet gas compositions.

Visualizing the Comparative Study Workflow
The following diagram illustrates the logical workflow for a comparative study of cerium and

lanthanum as catalyst promoters.
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Comparative Analysis

Ce-Promoted Catalyst
(e.g., Ni-CeO₂/Al₂O₃)

XRD, H₂-TPR, CO₂-TPD, BET

La-Promoted Catalyst
(e.g., Ni-La₂O₃/Al₂O₃)

XRD, H₂-TPR, CO₂-TPD, BET

Activity, Selectivity, Stability Activity, Selectivity, Stability

Structure-Performance
Relationship

Click to download full resolution via product page

Caption: Workflow for a comparative study of Ce and La as catalyst promoters.

Mechanistic Insights into Promoter Action
The promotional effects of cerium and lanthanum can be visualized through their influence on

the catalytic cycle.
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Cerium Promotion Mechanism

Lanthanum Promotion Mechanism

Ce⁴⁺ + e⁻ ↔ Ce³⁺
(Redox Cycle)

Oxygen Vacancy
Formation

Enhanced Metal
Dispersion

Increased
Basicity

Coke Gasification
(C + O* → CO)

CO₂ Adsorption

Improved Thermal
Stability

Sintering
Resistance

Click to download full resolution via product page

Caption: Simplified mechanisms of cerium and lanthanum promotion in catalysis.

In conclusion, both cerium and lanthanum are effective promoters for nickel-based catalysts,

but their choice depends on the specific reaction and desired outcomes. Cerium is particularly

beneficial for reactions where redox properties and oxygen mobility are crucial, such as in

oxidation reactions and for enhancing coke resistance. Lanthanum excels in providing

structural stability at high temperatures and enhancing surface basicity, which is advantageous

for reactions involving acidic molecules like CO₂. In some cases, a combination of both

promoters can lead to synergistic effects, offering both electronic and structural benefits.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/publication/231273614_Comparative_Study_of_Ni-based_Mixed_Oxide_Catalyst_for_Carbon_Dioxide_Reforming_of_Methane
https://www.researchgate.net/publication/281995877_The_Promoter_Action_of_CeO2_for_the_NiAl2O3-Catalyzed_Methanation_of_CO2
https://www.researchgate.net/publication/272392126_CeO2_Promoted_Mesoporous_Nigamma-Al2O3_Catalyst_and_its_Reaction_Conditions_For_CO2_Methanation
https://pubs.rsc.org/en/content/articlelanding/2018/ra/c7ra06570a
https://pubs.rsc.org/en/content/articlelanding/2018/ra/c7ra06570a
https://pubs.rsc.org/en/content/articlelanding/2018/ra/c7ra06570a
https://www.researchgate.net/publication/285705751_Methane_steam_reforming_over_NiAl2O3_promoted_by_CeO2_and_La2O3
https://www.researchgate.net/publication/328120367_Preparation_of_Ni-M_M_La_Co_Ce_and_Fe_catalysts_supported_on_mesoporous_nanocrystalline_g-Al2O3_for_CO2_methanation
https://www.researchgate.net/figure/Catalytic-performances-obtained-for-Ni-HY-Ni-Al2O3-Ni-CeO2-and-Ni-La2O3-catalysts-after_fig1_385923995
https://discovery.researcher.life/article/a-comparative-study-of-dry-reforming-of-methane-over-nickel-catalysts-supported-on-perovskitetype-laalo3-and-commercial-al2o3/c8976860451c31c6b8efc40dd26f7ac3
https://www.benchchem.com/product/b1212503/docs#a-comparative-study-cerium-vs-lanthanum-as-catalyst-promoters
https://www.benchchem.com/product/b1212503/docs#a-comparative-study-cerium-vs-lanthanum-as-catalyst-promoters
https://www.benchchem.com/product/b1212503/docs#a-comparative-study-cerium-vs-lanthanum-as-catalyst-promoters
https://www.benchchem.com/product/b1212503/docs#a-comparative-study-cerium-vs-lanthanum-as-catalyst-promoters
https://www.benchchem.com/product/b1212503?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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